Cas no 173850-78-7 (1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride)

• Product Name: 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride
• CAS No: 173850-78-7
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• MDL: MFCD09971373
• CID: 5162080
• Update Time: 2025-06-20

1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazine hydrochloride
• 1-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazinehydrochloride
• 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride

• MDL： MFCD09971373
• Inchi： 1S/C9H15N3O.ClH/c1-8-6-9(11-13-8)7-12-4-2-10-3-5-12;/h6,10H,2-5,7H2,1H3;1H
• InChI Key： PWIOGFLREIMRFM-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC(CN2CCNCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 41.3

Additional information on 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride

1-(5-Methyl-1,2-oxazol-3-yl)methylpiperazine Hydrochloride: A Comprehensive Overview

1-(5-Methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride (CAS No. 173850-78-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as MOMP-HCl, is a derivative of piperazine and oxazole, and it has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular structure of 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride consists of a piperazine ring linked to a 5-methyl-1,2-oxazole moiety. The presence of the oxazole ring imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in drug formulations.

Recent research has focused on the pharmacological activities of 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors. For instance, it has been reported to have inhibitory effects on specific enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders.

In the context of central nervous system (CNS) disorders, 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride has shown promise as a potential therapeutic agent. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors. This modulation can potentially alleviate symptoms associated with conditions such as depression and anxiety disorders.

Beyond its therapeutic applications, 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride is also used as an intermediate in the synthesis of other bioactive compounds. Its structural features make it a valuable building block for the development of novel drugs with improved efficacy and safety profiles. Researchers are continuously exploring new derivatives and analogs of this compound to expand its utility in medicinal chemistry.

The synthesis of 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride involves several well-documented methods. One common approach involves the reaction of 5-methylisoxazole with piperazine followed by the formation of the hydrochloride salt. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In terms of safety and regulatory considerations, 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride is generally considered safe when handled under appropriate conditions. However, like any chemical compound used in pharmaceutical research and development, it is subject to rigorous testing to ensure its safety and efficacy. Regulatory bodies such as the FDA and EMA closely monitor the use of this compound in clinical trials to ensure that it meets all necessary standards.

The future outlook for 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride is promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activities deepens, it is likely that we will see increased interest in developing drugs based on this molecule or its derivatives.

In conclusion, 1-(5-methyl-1,2-oxazol-3-yl)methylpiperazine hydrochloride (CAS No. 173850-78-7) is a multifaceted compound with significant potential in both pharmaceutical research and industrial applications. Its unique chemical structure and pharmacological properties make it an important molecule to watch as researchers continue to explore its full range of applications.